4-benzyl-N-(3-cyanophenyl)-7-hydroxy-5-oxo-4,5-dihydrothieno[3,2-b]pyridine-6-carboxamide

• IUPAC Name: 4-benzyl-N-(3-cyanophenyl)-7-hydroxy-5-oxothieno[3,2-b]pyridine-6-carboxamide
• InChI: InChI=1S/C22H15N3O3S/c23-12-15-7-4-8-16(11-15)24-21(27)18-19(26)20-17(9-10-29-20)25(22(18)28)13-14-5-2-1-3-6-14/h1-11,26H,13H2,(H,24,27)
• InChI Key: GNTSTJFMNDLKBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C(=C(C2=O)C(=O)NC4=CC=CC(=C4)C#N)O)SC=C3
• Molecular Formula: C22H15N3O3S
• Molecular Weight: 401.4 g/mol

Description

The compound “4-benzyl-N-(3-cyanophenyl)-7-hydroxy-5-oxo-4,5-dihydrothieno[3,2-b]pyridine-6-carboxamide” is a complex organic molecule that contains several functional groups and rings. It has a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The pyridine ring is fused with a thieno ring, which is a five-membered ring containing four carbon atoms and one sulfur atom. The molecule also contains a benzyl group, a cyanophenyl group, a carboxamide group, and a hydroxy group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and thieno rings would give the molecule a flat, aromatic character. The electron-rich pyridine ring and the electron-deficient thieno ring could make the molecule polar.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The pyridine ring might undergo electrophilic substitution reactions, while the carboxamide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polarity, and its melting and boiling points would be determined by the strength of the intermolecular forces.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it would interact with a specific target in the body, such as a protein or enzyme. The exact mechanism of action would need to be determined through experimental studies.

Future Directions

The future research directions for this compound could include further studies to determine its properties, potential uses, and safety profile. It could also be modified to create new compounds with improved properties.